Cas no 2680800-87-5 (benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate)

• Product Name: benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate
• CAS No: 2680800-87-5
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5623512
• PubChem ID: 165927299
• Update Time: 2025-06-08

benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298414
• 2680800-87-5
• benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate

• Inchi： 1S/C21H23N3O2/c22-17-21(23-20(25)26-16-19-9-5-2-6-10-19)11-13-24(14-12-21)15-18-7-3-1-4-8-18/h1-10H,11-16H2,(H,23,25)
• InChI Key： PEARDPGQTYMUFR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(C#N)CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.4Ų

Additional information on benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate

Introduction to Benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate (CAS No. 2680800-87-5)

Benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate, with the chemical identifier CAS No. 2680800-87-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a benzyl group and a 1-benzyl-4-cyanopiperidin-4-yl moiety, contribute to its unique chemical properties and reactivity. These characteristics have positioned it as a valuable scaffold for the design of novel therapeutic agents.

The synthesis of Benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of the key intermediate, 1-benzyl-4-cyanopiperidine, which is then subjected to carbamoylation using benzoyl chloride in the presence of a suitable base. This step is crucial as it introduces the carbamate functionality, which is essential for the compound's biological activity. The reaction conditions are carefully optimized to ensure high yield and purity, reflecting the importance of precision in pharmaceutical synthesis.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular interactions of Benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate. Molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate its binding mode with biological targets. These studies have revealed that the compound interacts with proteins in a manner that suggests potential applications in drug discovery. Specifically, the 1-benzyl-4-cyanopiperidin-4-yl moiety appears to be critical for binding affinity, while the benzyl group modulates solubility and metabolic stability.

In vitro studies have demonstrated that Benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate exhibits promising pharmacological properties. Initial screening assays have shown activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurological disorders. The compound's ability to modulate these targets makes it an attractive candidate for further development into a therapeutic agent. Additionally, its structural complexity allows for derivatization, enabling the exploration of analogues with enhanced efficacy and reduced side effects.

The role of Benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate in drug development is further underscored by its potential as a lead compound. Researchers are leveraging structure-based drug design principles to optimize its pharmacokinetic profile and target specificity. By incorporating insights from high-throughput screening and molecular modeling, scientists are tailoring modifications that enhance binding affinity and reduce toxicity. This iterative approach is expected to yield novel compounds with improved therapeutic potential.

The future prospects for Benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate are bright, with ongoing research focused on translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through clinical trials and bringing it closer to market approval. The integration of cutting-edge technologies such as artificial intelligence and machine learning is also expected to accelerate the discovery process, identifying new opportunities for therapeutic intervention.

In conclusion, Benzyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising biological activity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a pivotal role in addressing unmet medical needs.